Cas no 2171618-07-6 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid)
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid
- EN300-1473377
- 2171618-07-6
- 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid
-
- Inchi: 1S/C27H28N2O5/c1-2-3-14-23(24(30)31)28-25(32)27(15-8-9-16-27)29-26(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,8-9,14-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: UQCQTZVSDRJQNO-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC(C(=O)O)CC#CC)=O)CCCC1)=O
Computed Properties
- Exact Mass: 460.19982200g/mol
- Monoisotopic Mass: 460.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473377-0.05g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-0.1g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-0.25g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-0.5g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-1.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-2.5g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-5.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-10.0g |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1473377-50mg |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473377-100mg |
2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-4-ynoic acid |
2171618-07-6 | 100mg |
$2963.0 | 2023-09-29 |
2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid
Comprehensive Overview of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid (CAS No. 2171618-07-6)
In the rapidly evolving field of peptide synthesis and medicinal chemistry, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid (CAS No. 2171618-07-6) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a cyclopentylformamido group and a hex-4-ynoic acid backbone, enables precise modifications for drug discovery and bioconjugation applications. Researchers are increasingly exploring its potential in targeted drug delivery systems, particularly in oncology and neurodegenerative disease research.
The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a cornerstone in modern peptide chemistry due to its orthogonality and ease of removal under mild conditions. This attribute makes CAS No. 2171618-07-6 highly valuable for synthesizing complex peptides with minimal side reactions. Recent studies highlight its role in developing peptide-based therapeutics, a hot topic in pharmaceutical R&D. For instance, its incorporation into cyclic peptides has shown promise in enhancing metabolic stability and bioavailability—key challenges addressed in recent PubMed-indexed publications.
From an industrial perspective, the demand for custom amino acid derivatives like this compound has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Suppliers often highlight its >95% purity (HPLC) to meet stringent requirements for preclinical studies. Notably, its alkyne functional group allows for click chemistry applications, aligning with the growing interest in bioorthogonal reactions—a frequently searched term in chemical databases. This versatility positions it as a preferred choice for labeling biomolecules or designing PROTACs (Proteolysis Targeting Chimeras), a breakthrough technology in degrading disease-causing proteins.
Environmental and safety profiles of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid are also rigorously documented. Unlike hazardous intermediates, it complies with standard laboratory handling protocols (non-flammable, stable at room temperature), making it accessible for academic and industrial labs. Its synthesis often involves green chemistry principles, another trending focus area, reducing waste generation through atom-efficient routes.
In summary, CAS No. 2171618-07-6 exemplifies innovation at the intersection of organic chemistry and life sciences. As peptide drugs gain FDA approvals (e.g., semaglutide for diabetes), the relevance of such Fmoc-amino acid derivatives will only amplify. Future directions may explore its utility in mRNA therapeutics or peptide-drug conjugates, answering frequent queries about next-generation biologics on platforms like ResearchGate and Google Scholar.
2171618-07-6 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)